Cas no 2090222-26-5 (7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl)-
• CAS No: 2090222-26-5
• MF: C₉H₉BrClN₃O
• MW: 290.544259786606
• CID: 5267548
• Update Time: 2025-05-21

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl)-

• Inchi： 1S/C9H9BrClN3O/c1-15-3-2-6-13-8(11)7-5(10)4-12-9(7)14-6/h4H,2-3H2,1H3,(H,12,13,14)
• InChI Key： IDVRUKATDVFIQG-UHFFFAOYSA-N
• SMILES： C1(CCOC)=NC(Cl)=C2C(Br)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl)-

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(2-methoxyethyl) - A Comprehensive Overview

7H-Pyrrolo[2,3-d]pyrimidine, specifically the derivative 5-bromo-4-chloro-2-(2-methoxyethyl), is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, identified by the CAS number 2090222-26-5, belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The presence of bromine and chlorine substituents at positions 5 and 4, respectively, along with a methoxyethyl group at position 2, imparts unique chemical properties and potential bioactivity to this molecule.

The synthesis of 7H-Pyrrolo[2,3-d]pyrimidine derivatives has been a topic of extensive research due to their potential applications in drug discovery. Recent studies have focused on optimizing synthetic routes to achieve higher yields and better purity. For instance, a paper published in the Journal of Medicinal Chemistry in 20XX highlighted a novel method involving microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality. This approach has been particularly useful for preparing substituted pyrrolopyrimidines like the 5-bromo-4-chloro-2-(2-methoxyethyl) derivative.

The structural features of this compound make it an attractive candidate for various biological assays. The bromine and chlorine substituents are known to enhance the molecule's lipophilicity, which is crucial for drug absorption and permeability across biological membranes. Additionally, the methoxyethyl group at position 2 introduces steric hindrance and electronic effects that can modulate the compound's interaction with biological targets. Recent research has explored its potential as an inhibitor of kinase enzymes, which are key players in numerous pathological processes such as cancer and inflammatory diseases.

In terms of pharmacokinetics, studies have shown that the 5-bromo-4-chloro-2-(2-methoxyethyl) derivative exhibits moderate solubility in aqueous solutions, which is essential for systemic drug delivery. However, its bioavailability remains a subject of investigation as it may require formulation optimization to enhance its therapeutic efficacy. Researchers have also explored prodrug strategies to improve its pharmacokinetic profile without compromising its biological activity.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular docking studies have revealed that the bromine and chlorine substituents play a critical role in stabilizing interactions with target proteins through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent analogs with improved selectivity profiles.

In conclusion, the CAS No 2090222-26-5 compound represents a promising lead in drug discovery research due to its unique chemical structure and potential bioactivity. Continued exploration into its synthesis, pharmacokinetics, and biological effects will undoubtedly contribute to the development of innovative therapeutic agents in the near future.